5-(3,5-Dimethylphenyl)-2-hydroxypyridine

• IUPAC Name: 5-(3,5-dimethylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H13NO/c1-9-5-10(2)7-12(6-9)11-3-4-13(15)14-8-11/h3-8H,1-2H3,(H,14,15)
• InChI Key: JDDHQLDOWCXZTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=CNC(=O)C=C2)C
• Molecular Formula: C13H13NO
• DSSTOX Substance ID: DTXSID10682593
• Molecular Weight: 199.25 g/mol
• CAS No.: 1111109-69-3

Description

5-(3,5-Dimethylphenyl)-2-hydroxypyridine is a heterocyclic organic compound featuring a pyridine core substituted with a hydroxyl (-OH) group at position 2 and a 3,5-dimethylphenyl moiety at position 5 (Figure 1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3,5-Dimethylphenyl)-2-hydroxypyridine typically involves the reaction of 3,5-dimethylphenylboronic acid with 2-bromopyridine in the presence of a palladium catalystThe reaction conditions generally include the use of a base such as potassium carbonate, a solvent like toluene or ethanol, and a temperature range of 80-100°C .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

5-(3,5-Dimethylphenyl)-2-hydroxypyridine can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form a dihydropyridine derivative.

Substitution: The hydrogen atoms on the pyridine ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Electrophilic substitution reactions can be carried out using reagents like halogens (Cl₂, Br₂) and nitrating agents (HNO₃).

Major Products Formed

Oxidation: Formation of 5-(3,5-Dimethylphenyl)-2-pyridone.

Reduction: Formation of 5-(3,5-Dimethylphenyl)-2-dihydroxypyridine.

Substitution: Formation of various substituted pyridine derivatives depending on the substituent introduced.

Scientific Research Applications

5-(3,5-Dimethylphenyl)-2-hydroxypyridine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-(3,5-Dimethylphenyl)-2-hydroxypyridine involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with biological molecules, influencing their structure and function. Additionally, the compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Table 1. Comparison of 5-(3,5-Dimethylphenyl)-2-hydroxypyridine with Structural Analogues

Compound	Core Structure	Substituent Position	Substituent Type	IC50 (PET Inhibition)	LogP (Predicted)
5-(3,5-Dimethylphenyl)-2-hydroxypyridine	Pyridine	3,5-dimethylphenyl	Electron-donating	Not reported	~2.8
N-(3,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide	Naphthalene carboxamide	3,5-dimethylphenyl	Electron-donating	~10 µM	~3.5
N-(3,5-Difluorophenyl)-3-hydroxynaphthalene-2-carboxamide	Naphthalene carboxamide	3,5-difluorophenyl	Electron-withdrawing	~10 µM	~3.1

Research Findings and Discussion

• Substituent Position : Meta-substituted phenyl groups (3,5-) optimize steric and electronic interactions in PET inhibition, whereas ortho-substituents (2,5-) reduce activity .
• Electron Effects : Electron-withdrawing groups (e.g., -F) enhance PET inhibition in hydroxynaphthalene carboxamides, but their impact on hydroxypyridines remains untested .